a-Methylstyrene polymer a-Methylstyrene polymer Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.
Alpha-Methylstyrene is an olefinic compound.
Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 25014-31-7
VCID: VC0167146
InChI: InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
SMILES: CC(=C)C1=CC=CC=C1
Molecular Formula: C9H10
C6H5C(CH3)=CH2
C9H10
Molecular Weight: 118.18 g/mol

a-Methylstyrene polymer

CAS No.: 25014-31-7

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VCID: VC0167146

Molecular Formula: C9H10
C6H5C(CH3)=CH2
C9H10

Molecular Weight: 118.18 g/mol

a-Methylstyrene polymer - 25014-31-7

CAS No. 25014-31-7
Product Name a-Methylstyrene polymer
Molecular Formula C9H10
C6H5C(CH3)=CH2
C9H10
Molecular Weight 118.18 g/mol
IUPAC Name prop-1-en-2-ylbenzene
Standard InChI InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
Standard InChIKey XYLMUPLGERFSHI-UHFFFAOYSA-N
Impurities Contaminated by (max concn) cumene (0.15%), n-propylbenzene (0.20%), sec-butylbenzene (0.40%), tert-butylbenzene (0.40%), trans-2-phenylbutane-2 (0.05%), 2-phenylbutene-1 (0.01%), dimers (0.01%), polymers(0.01%), phenol (0.005%), and p-tert-butylcatechol (as stabilizer; 0.005%).
beta-Methylstyrene is an impurity contained in alpha-methylstyrene at a concn of about 0.5% by weight(1).
SMILES CC(=C)C1=CC=CC=C1
Canonical SMILES CC(=C)C1=CC=CC=C1
Boiling Point 329.7 °F at 760 mm Hg (NTP, 1992)
165.4 °C
164 °C
330°F
Colorform Colorless liquid ...
Density 0.91 at 68 °F (USCG, 1999)
0.9106
Relative density (water = 1): 0.91
0.91
Flash Point 129 °F (NTP, 1992)
83.89 °C (CLOSED CUP)
57.8 °C (Cleveland open-cup)
54 °C
129°F
Melting Point -9 °F (NTP, 1992)
-23.2 °C
-23 °C
-10°F
Physical Description Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Colorless liquid with a characteristic odor.
Description Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.
Alpha-Methylstyrene is an olefinic compound.
Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
9.82e-04 M
SOL IN ALC; SOL IN ALL PROPORTIONS IN ACETONE, CARBON TETRACHLORIDE
Sol in benzene, chloroform
Sol in ether
Sol in n-heptane, ethanol
In water, 116 mg/l @ 25 °C
Solubility in water, g/100ml at 20 °C: 0.012 (very poor)
Insoluble
Synonyms 2-phenylpropene
alpha-methyl-styrene
alpha-methylstyrene
alpha-methylstyrol
Vapor Density 4.08 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 4.08
4.08
Vapor Pressure 1.9 mm Hg at 68 °F ; 5 mm Hg at 93° F (NTP, 1992)
1.90 mmHg
1.9 mm Hg @ 25 °C
Vapor pressure, Pa at 20 °C: 300
2 mmHg
PubChem Compound 7407
Last Modified Nov 11 2021
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